Cas no 1861941-88-9 (3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1861941-88-9
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• CID: 5770803
• PubChem ID: 165792833
• Update Time: 2025-08-03

3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-738715
• 3-{[(4-bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 1861941-88-9
• 3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C11H14BrNO2S/c1-8-4-9(2-3-11(8)12)5-13-10-6-16(14,15)7-10/h2-4,10,13H,5-7H2,1H3
• InChI Key： JVKWCANUEIAVDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CNC1CS(C1)(=O)=O

Computed Properties

• Exact Mass: 302.99286g/mol
• Monoisotopic Mass: 302.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione

3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione: A Comprehensive Overview

The compound with CAS No. 1861941-88-9, known as 3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a thietane dione core with a substituted phenyl group. The thietane dione moiety is a five-membered ring containing two oxygen atoms, while the 4-bromo-3-methylphenyl group introduces both electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-tumor agents. Researchers have found that the thietane dione framework can act as a scaffold for various bioactive molecules, making it a valuable target for synthetic chemists. The bromo and methyl substituents on the phenyl ring further enhance the compound's versatility, allowing for fine-tuning of its properties to suit specific therapeutic applications.

From a synthetic perspective, the preparation of 3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione involves a multi-step process that typically begins with the synthesis of the thietane dione precursor. This precursor is then subjected to nucleophilic substitution or coupling reactions to introduce the phenylmethylamino group. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these reactions.

In terms of physical properties, this compound exhibits a high degree of stability under physiological conditions, which is crucial for its potential use in pharmaceutical applications. Its solubility profile has also been optimized through careful design, ensuring that it can be effectively delivered to target sites within the body. Recent spectroscopic studies have provided deeper insights into its electronic structure, revealing that the conjugation between the thietane dione and phenyl groups plays a key role in determining its optical properties.

The biological activity of 3-{[(4-Bromo-3-methylphenyl)methyl]amino}-1lambda6-thietane-1,1-dione has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent anti-proliferative effects against various cancer cell lines, potentially through modulation of key signaling pathways involved in cell growth and apoptosis. Additionally, its ability to inhibit bacterial growth has opened up new avenues for its application in antimicrobial therapies.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of this compound and exploring its potential for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent. As our understanding of this compound continues to grow, it holds promise as a versatile tool in both basic research and applied sciences.